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Compound of Interest

Compound Name: 1-Ethylnaphthalene

Cat. No.: B072628

For laboratory researchers, scientists, and drug development professionals, ensuring safe
handling of chemicals is paramount. This guide provides essential, immediate safety and
logistical information for 1-Ethylnaphthalene, including operational and disposal plans, to
foster a secure research environment.

Physicochemical and Safety Data

A comprehensive understanding of a chemical's properties is the foundation of its safe
handling. The following table summarizes key quantitative data for 1-Ethylnaphthalene.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b072628?utm_src=pdf-interest
https://www.benchchem.com/product/b072628?utm_src=pdf-body
https://www.benchchem.com/product/b072628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Formula C12H12[1]

Molecular Weight 156.22 g/mol [1][2][3]

Appearance Colorless to light yellow liquid[1][4]
Boiling Point 258 - 260 °C (496.4 - 500 °F)[1][2]
Melting Point -15 °C (5 °F)[1][2]

Flash Point 111 °C (231.8 °F)[1]]2]
Autoignition Temperature 480 °C (896 °F)[1]

Density 1.008 g/mL at 25 °C[2]

Storage Class 10 - Combustible liquids[2]

Personal Protective Equipment (PPE)

The selection and use of appropriate Personal Protective Equipment (PPE) are critical to
minimize exposure and ensure personal safety when handling 1-Ethylnaphthalene.

Eye and Face Protection:

o Wear appropriate protective eyeglasses or chemical safety goggles that comply with OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

o Aface shield may be necessary if there is a significant risk of splashing.[4]
Skin and Body Protection:

o Wear appropriate protective gloves and clothing to prevent skin exposure.[1] Disposable
nitrile gloves are suitable for providing short-term protection against a broad range of
chemicals.[5]

e Alab coat should be worn and buttoned to cover as much skin as possible.[5]

o Closed-toe shoes are mandatory.[5]
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Respiratory Protection:

» Under normal use conditions with adequate ventilation, respiratory protection is not typically

required.[1]

« If engineering controls are insufficient to maintain exposure below permissible limits, a vapor
respirator is recommended.[4] All respirator use must adhere to a comprehensive respiratory

protection program, including fit testing and training.[5]

The following diagram outlines the decision-making process for selecting the appropriate level

of PPE.

PPE Selection for 1-Ethylnaphthalene

Start: Task Assessment

High Risk

Small Scale / Low Exposure Potential
(e.g., handling small quantities in a fume hood)

Large Scale / High Exposure Potential
(e.g., bulk transfer, potential for splashes)

\

Enhanced PPE:
Standard PPE: - Chemical safety goggles
- Safety glasses - Face shield
- Nitrile gloves - Nitrile gloves
- Lab coat - Lab coat
- Consider vapor respirator

Proceed with Task

Click to download full resolution via product page
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Caption: PPE selection workflow for 1-Ethylnaphthalene.

Operational Plan: Handling and Storage

A systematic approach to handling and storage is crucial for maintaining a safe laboratory
environment.

Handling:

Ensure adequate ventilation.[1]

Avoid contact with skin, eyes, or clothing.[1]

Avoid ingestion and inhalation.[1]

Keep the product and empty containers away from heat and sources of ignition.[1]

Storage:

Store under an inert atmosphere.[1]

Keep away from moisture.[6]

Store in a cool, well-ventilated area.

Incompatible with strong oxidizing agents.[1]

Spill Management and Disposal Plan

Accidental spills and waste disposal require predefined procedures to ensure safety and
environmental protection.

Spill Response: In the event of a spill, follow these steps:

o Evacuate and Secure: Immediately evacuate the affected area and restrict access. Eliminate
all ignition sources.

e Ventilate: Ensure the area is well-ventilated.
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o Don PPE: Wear appropriate personal protective equipment, including respiratory protection if
necessary.

o Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to

contain the spill.

o Collection: Carefully sweep or shovel the absorbed material into a suitable, labeled container
for disposal.[1]

o Decontamination: Clean the spill area thoroughly with soap and water.
e Waste Disposal: Dispose of the contaminated materials as hazardous waste.

The following diagram illustrates a general workflow for handling a chemical spill.
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Caption: Workflow for responding to a chemical spill.
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Disposal:

« 1-Ethylnaphthalene and materials contaminated with it should be disposed of as hazardous
waste in accordance with local, state, and federal regulations.

e Do not dispose of it down the drain or in regular trash.

o Waste containers should be clearly labeled with the contents.[7]

o Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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